Cas no 61914-52-1 (3-Decanone, 1-(3,4-dimethoxyphenyl)-5-hydroxy-)

• Product Name: 3-Decanone, 1-(3,4-dimethoxyphenyl)-5-hydroxy-
• CAS No: 61914-52-1
• MF: C₁₈H₂₈O₄
• MW: 308.412526130676
• CID: 463189
• PubChem ID: 71391212
• Update Time: 2025-04-19

3-Decanone, 1-(3,4-dimethoxyphenyl)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Decanone, 1-(3,4-dimethoxyphenyl)-5-hydroxy-
• 1-(3,4-dimethoxyphenyl)-5-hydroxydecan-3-one
• CTGAPJBPSCUFRO-UHFFFAOYSA-N
• SCHEMBL20668217
• CHEBI:172536
• BDBM50210058
• CHEMBL3884952
• DTXSID00813091
• 61914-52-1
• 1-(3,4-dimethoxyphenyl)-5-hydroxy-decan-3-one
• Me-[6]-Gingerol
• Methylgingerol

• Inchi： 1S/C18H28O4/c1-4-5-6-7-15(19)13-16(20)10-8-14-9-11-17(21-2)18(12-14)22-3/h9,11-12,15,19H,4-8,10,13H2,1-3H3
• InChI Key： CTGAPJBPSCUFRO-UHFFFAOYSA-N
• SMILES： OC(CC(CCC1C=CC(=C(C=1)OC)OC)=O)CCCCC

Computed Properties

• Exact Mass: 308.19884
• Monoisotopic Mass: 308.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 65.5-66°C
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes